Cas no 1206992-19-9 (4-Methyl-N-(2,2,2-trifluoroethyl)-1,2,3-thiadiazole-5-carboxamide)

• Product Name: 4-Methyl-N-(2,2,2-trifluoroethyl)-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1206992-19-9
• MF: C₆H₆F₃N₃OS
• MW: 225.191549777985
• CID: 5390187
• Update Time: 2025-05-21

4-Methyl-N-(2,2,2-trifluoroethyl)-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-N-(2,2,2-trifluoroethyl)-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C6H6F3N3OS/c1-3-4(14-12-11-3)5(13)10-2-6(7,8)9/h2H2,1H3,(H,10,13)
• InChI Key： MQDTZXDLGAXDMK-UHFFFAOYSA-N
• SMILES： S1C(C(NCC(F)(F)F)=O)=C(C)N=N1

Experimental Properties

• Density: 1.453±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.01±0.46(Predicted)

Additional information on 4-Methyl-N-(2,2,2-trifluoroethyl)-1,2,3-thiadiazole-5-carboxamide

Comprehensive Overview of 4-Methyl-N-(2,2,2-trifluoroethyl)-1,2,3-thiadiazole-5-carboxamide (CAS No. 1206992-19-9)

The compound 4-Methyl-N-(2,2,2-trifluoroethyl)-1,2,3-thiadiazole-5-carboxamide, identified by its CAS No. 1206992-19-9, is a specialized organic molecule that has garnered significant interest in the fields of medicinal chemistry and agrochemical research. This thiadiazole derivative is characterized by its unique structural features, including a methyl group at the 4-position and a trifluoroethyl substituent on the amide nitrogen. These modifications contribute to its distinct physicochemical properties, making it a valuable candidate for various applications.

In recent years, the demand for heterocyclic compounds like 4-Methyl-N-(2,2,2-trifluoroethyl)-1,2,3-thiadiazole-5-carboxamide has surged due to their versatility in drug discovery and crop protection. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could be leveraged to develop novel therapeutics or agrochemicals. The presence of the trifluoroethyl group enhances the molecule's metabolic stability and lipophilicity, traits that are highly sought after in modern pharmaceutical design.

The synthesis of CAS No. 1206992-19-9 typically involves multi-step organic reactions, including the formation of the 1,2,3-thiadiazole core followed by amidation with 2,2,2-trifluoroethylamine. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure the compound's purity and structural integrity. These rigorous quality control measures are critical for applications in high-stakes industries like pharmaceuticals.

One of the most frequently asked questions about 4-Methyl-N-(2,2,2-trifluoroethyl)-1,2,3-thiadiazole-5-carboxamide revolves around its mechanism of action. While detailed studies are still ongoing, preliminary research suggests that the thiadiazole ring may interact with biological targets through hydrogen bonding and hydrophobic interactions. This has sparked interest in its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in precision medicine.

From an agrochemical perspective, CAS No. 1206992-19-9 is being explored for its efficacy in pest management. The trifluoroethyl moiety is known to enhance the compound's ability to penetrate insect cuticles, making it a promising candidate for next-generation insecticides. This aligns with the growing global focus on sustainable agriculture and reduced environmental impact, topics that dominate contemporary discussions in the field.

Another area of interest is the compound's structure-activity relationship (SAR). Researchers are investigating how modifications to the methyl group or the thiadiazole ring could further optimize its bioactivity. Such studies are part of a broader effort to develop tailor-made molecules for specific applications, a trend driven by advancements in computational chemistry and high-throughput screening.

In terms of safety and handling, 4-Methyl-N-(2,2,2-trifluoroethyl)-1,2,3-thiadiazole-5-carboxamide should be stored under inert conditions to prevent degradation. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. This cautious approach reflects the broader scientific community's emphasis on responsible chemical management.

The commercial availability of CAS No. 1206992-19-9 is another topic of frequent inquiry. Specialty chemical suppliers often list this compound in their catalogs, catering to the needs of academic and industrial researchers. Its pricing and purity grades vary depending on the supplier, underscoring the importance of sourcing from reputable vendors to ensure consistent quality.

Looking ahead, the future of 4-Methyl-N-(2,2,2-trifluoroethyl)-1,2,3-thiadiazole-5-carboxamide appears promising. As the scientific community continues to unravel its potential, this compound could play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture. Its unique blend of structural features and functional versatility positions it as a molecule worth watching in the coming years.

In conclusion, 4-Methyl-N-(2,2,2-trifluoroethyl)-1,2,3-thiadiazole-5-carboxamide (CAS No. 1206992-19-9) represents a fascinating example of modern heterocyclic chemistry. Its applications span multiple industries, and its study offers valuable insights into the design of next-generation bioactive compounds. For researchers and industry professionals alike, this molecule embodies the innovative spirit driving contemporary chemical sciences.